Cas no 1172568-99-8 (ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate)

• Product Name: ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate
• CAS No: 1172568-99-8
• MF: C₁₆H₁₅ClN₂O₃S
• MW: 350.819901704788
• CID: 6595882
• PubChem ID: 44116756
• Update Time: 2025-06-08

ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate
• ethyl 2-[[5-(3-chlorophenyl)-1,3-dihydrothieno[3,4-c]pyrrol-4-yl]amino]-2-oxoacetate
• F2135-0957
• 1172568-99-8
• ethyl 2-((5-(3-chlorophenyl)-3,5-dihydro-1H-thieno[3,4-c]pyrrol-4-yl)amino)-2-oxoacetate
• AKOS024627439
• ethyl {[5-(3-chlorophenyl)-1H,3H,5H-thieno[3,4-c]pyrrol-4-yl]carbamoyl}formate

• Inchi： 1S/C16H15ClN2O3S/c1-2-22-16(21)15(20)18-14-13-9-23-8-10(13)7-19(14)12-5-3-4-11(17)6-12/h3-7H,2,8-9H2,1H3,(H,18,20)
• InChI Key： IFHIWKCMCNUBMY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC1N(C2=CC=CC(Cl)=C2)C=C2CSCC2=1)=O

Computed Properties

• Exact Mass: 350.049
• Monoisotopic Mass: 350.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6A^2
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate

Introduction to Ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate (CAS No. 1172568-99-8)

Ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate, identified by its CAS number 1172568-99-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of both thieno[3,4-cpyrrol] and chlorophenyl moieties in its structure suggests a unique combination of electronic and steric properties that may contribute to its pharmacological profile.

The synthesis and characterization of this compound have been subjects of extensive research, particularly in the context of developing novel therapeutic agents. The thieno[3,4-cpyrrol] scaffold is known for its role in various bioactive molecules, including those with antimicrobial and anti-inflammatory properties. In contrast, the 3-chlorophenyl group introduces a layer of electronic tunability, which can influence the compound's reactivity and interactions with biological targets.

Recent advancements in computational chemistry have enabled the prediction of molecular properties and interactions with high accuracy. These computational studies have been instrumental in understanding the binding modes of Ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate to various enzymes and receptors. For instance, molecular docking simulations have revealed that this compound may interact with enzymes involved in metabolic pathways relevant to cancer and inflammation.

In vitro studies have begun to explore the pharmacological potential of Ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate. Initial results suggest that it exhibits inhibitory activity against certain enzymes associated with chronic diseases. Specifically, its ability to modulate the activity of enzymes like cyclooxygenase (COX) and lipoxygenase has been observed in preliminary assays. These findings are particularly intriguing given the well-documented roles of these enzymes in pain perception and inflammatory responses.

The structural features of Ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate also make it a promising candidate for further derivatization. By modifying the chlorophenyl group or exploring different substituents on the thieno[3,4-cpyrrol] core, chemists can generate a library of analogs with tailored biological activities. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thieno[3,4-cpyrrol] scaffold through cyclization reactions and subsequent functionalization with the carbamoyl formate moiety. Advances in synthetic methodologies have made it possible to achieve these transformations more efficiently and with greater precision.

The analytical characterization of Ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate has been conducted using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the compound's molecular structure and purity. Additionally, X-ray crystallography has been employed to determine the three-dimensional structure of the compound in its solid state.

The potential applications of Ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for use in materials science and nanotechnology. For example, derivatives of this compound could be incorporated into organic semiconductors or used as ligands in metal-organic frameworks (MOFs).

The future direction of research on Ethyl {5-(3-chlorophenyl)-1H,3H,5H-thieno3,4-cpyrrol-4-ylcarbamoyl}formate includes further exploration of its pharmacological properties and development of novel synthetic routes. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches and cutting-edge technologies.